Cas no 25700-11-2 (2-(1H-Pyrazol-1-yl)pyridine)

• Product Name: 2-(1H-Pyrazol-1-yl)pyridine
• CAS No: 25700-11-2
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD09033534
• CID: 242182
• PubChem ID: 253662171
• Update Time: 2025-06-27

2-(1H-Pyrazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Pyrazol-1-yl)pyridine
• 2-(1-Pyrazolyl)pyridine
• 2-pyrazol-1-ylpyridine
• 2-PYRAZOL-1-YL-PYRIDINE
• Pyridine,2-(1H-pyrazol-1-yl)-
• 1-(pyrid-2-yl)pyrazole
• 1-(pyridin-2-yl)-1H-pyrazole
• 1-(pyridin-2-yl)pyrazole
• pyridylpyrazole
• n-pyridylpyrazole
• 1-(2-Pyridyl)-1H-pyrazole
• XXTPHXNBKRVYJI-UHFFFAOYSA-N
• 8520AD
• AK141969
• AB0076932
• P2239
• ST24039084
• Z1245633346
• InChI=1/C8H7
• F6592-2225
• Z431509814
• A852663
• AMY5537
• AKOS009581507
• CS-0155838
• InChI=1/C8H7N3/c1-2-5-9-8(4-1)11-7-3-6-10-11/h1-7
• SCHEMBL173802
• SY056611
• MFCD09033534
• EN300-62069
• FT-0729500
• DTXSID80415870
• AC-31843
• YSWG788
• 25700-11-2
• DS-7466
• 2-(pyrazol-1-yl)pyridine
• DA-07618

• MDL： MFCD09033534
• Inchi： 1S/C8H7N3/c1-2-5-9-8(4-1)11-7-3-6-10-11/h1-7H
• InChI Key： XXTPHXNBKRVYJI-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 145.16
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7

Experimental Properties

• Color/Form: Solid
• Melting Point: 37.0 to 41.0 deg-C
• Boiling Point: 442.5°C at 760 mmHg
• PSA: 30.71000
• LogP: 1.26730

2-(1H-Pyrazol-1-yl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on 2-(1H-Pyrazol-1-yl)pyridine

2-(1H-Pyrazol-1-yl)pyridine (CAS No. 25700-11-2)

2-(1H-Pyrazol-1-yl)pyridine, also known by its CAS registry number 25700-11-2, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with a pyrazole moiety. The integration of these two heterocycles creates a molecule with distinctive electronic properties and reactivity, making it a valuable building block in various chemical syntheses and applications.

The molecular structure of 2-(1H-Pyrazol-1-yl)pyridine consists of a pyridine ring (a six-membered aromatic ring with one nitrogen atom) fused at the 2-position with a pyrazole ring (a five-membered aromatic ring containing two adjacent nitrogen atoms). This arrangement imparts the compound with a high degree of conjugation, which enhances its stability and reactivity. The nitrogen atoms in both rings contribute to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, making it suitable for applications in drug design and supramolecular chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(1H-Pyrazol-1-yl)pyridine. One notable approach involves the condensation of pyridine derivatives with hydrazines or their equivalents under appropriate catalytic conditions. These methods not only provide high yields but also allow for the incorporation of functional groups that can be further modified to tailor the compound's properties for specific applications.

In terms of applications, 2-(1H-Pyrazol-1-yl)pyridine has been extensively studied for its potential in medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of designing anti-inflammatory and anticancer agents. Recent studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in cancer progression, suggesting its potential as a lead compound for drug development.

Beyond medicinal chemistry, 2-(1H-Pyrazol-1-yl)pyridine has also found applications in materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can enhance the charge transport properties of the resulting materials, paving the way for its use in advanced electronic devices.

The environmental impact and sustainability aspects of 2-(1H-Pyrazol-1-yl)pyridine are also under investigation. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary findings suggest that while the compound exhibits moderate toxicity, its environmental footprint can be minimized through careful waste management practices and the use of eco-friendly synthesis routes.

In conclusion, 2-(1H-Pyrazol-1-yl)pyridine (CAS No. 25700-11-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular structure, coupled with recent advancements in synthetic methods and application studies, positions it as an important molecule in contemporary chemical research. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.